Cas no 54942-33-5 (methyl (1Z)-butanimidoate)

• Product Name: methyl (1Z)-butanimidoate
• CAS No: 54942-33-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 1592427
• PubChem ID: 6453093
• Update Time: 2025-04-21

methyl (1Z)-butanimidoate Chemical and Physical Properties

Names and Identifiers

• methyl (1Z)-butanimidoate
• methyl butanimidate
• AKOS010211697
• Butanimidic acid, methyl ester
• Methylbutyrimidate
• XWHAHDIDRLUSHB-UHFFFAOYSA-N
• BUTANIMIDIC ACID METHYL ESTER
• DTXSID70970281
• SCHEMBL3294214
• methyl butyrimidate
• 54942-33-5

• Inchi： 1S/C5H11NO/c1-3-4-5(6)7-2/h6H,3-4H2,1-2H3
• InChI Key： XWHAHDIDRLUSHB-UHFFFAOYSA-N
• SMILES： O(C)C(CCC)=N

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1

Experimental Properties

• Density: 0.88
• Boiling Point: 87°C at 760 mmHg
• Flash Point: 6.4°C
• Refractive Index: 1.414
• PSA: 33.08